Cas no 2228511-88-2 (4-amino-4-(2,6-difluoro-4-methylphenyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(2,6-difluoro-4-methylphenyl)cyclohexan-1-ol
• CAS No: 2228511-88-2
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 5913872
• PubChem ID: 165683716
• Update Time: 2025-10-28

4-amino-4-(2,6-difluoro-4-methylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2,6-difluoro-4-methylphenyl)cyclohexan-1-ol
• EN300-1758678
• 2228511-88-2

• Inchi： 1S/C13H17F2NO/c1-8-6-10(14)12(11(15)7-8)13(16)4-2-9(17)3-5-13/h6-7,9,17H,2-5,16H2,1H3
• InChI Key： RTLMMFLIIORWTQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1C1(CCC(CC1)O)N)F

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(2,6-difluoro-4-methylphenyl)cyclohexan-1-ol

Comprehensive Overview of 4-amino-4-(2,6-difluoro-4-methylphenyl)cyclohexan-1-ol (CAS No. 2228511-88-2): Properties, Applications, and Research Insights

The compound 4-amino-4-(2,6-difluoro-4-methylphenyl)cyclohexan-1-ol (CAS No. 2228511-88-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This cyclohexane derivative is characterized by the presence of an amino group and a difluoromethylphenyl moiety, which contribute to its distinct physicochemical properties. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors.

One of the key reasons for the growing interest in 4-amino-4-(2,6-difluoro-4-methylphenyl)cyclohexan-1-ol is its potential role in addressing drug resistance, a major challenge in modern medicine. The fluorine atoms in its structure enhance its metabolic stability, making it a promising candidate for bioactive molecule design. Additionally, its cyclohexanol backbone provides a rigid framework that can be modified to improve binding affinity to specific biological targets. This adaptability aligns with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, CAS No. 2228511-88-2 offers intriguing possibilities for structure-activity relationship (SAR) studies. Its amino-cyclohexanol core is a versatile scaffold that can be functionalized to explore interactions with enzymes or receptors. Recent publications have highlighted its potential in kinase inhibition, a hot topic in oncology research. The incorporation of fluorine substituents further enhances its lipophilicity, a critical factor in blood-brain barrier penetration—a property highly sought after in central nervous system (CNS) drug development.

In the context of green chemistry, the synthesis and application of 4-amino-4-(2,6-difluoro-4-methylphenyl)cyclohexan-1-ol are being reevaluated to align with sustainable practices. Researchers are investigating catalytic methods and solvent-free reactions to minimize environmental impact. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently searched in academic and industrial databases. The compound’s stability under various conditions also makes it a candidate for high-throughput screening platforms, which are essential for accelerating drug discovery pipelines.

Another area of interest is the compound’s potential in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The difluoromethylphenyl group in CAS No. 2228511-88-2 could serve as a linker or binding moiety in these bifunctional molecules. Given the surge in searches for PROTAC technology and degrader drugs, this application positions the compound at the forefront of innovative therapeutic strategies.

Quality control and analytical characterization of 4-amino-4-(2,6-difluoro-4-methylphenyl)cyclohexan-1-ol are critical for its successful deployment. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and consistency. These methods are frequently queried by professionals seeking analytical validation protocols for novel compounds. The compound’s chromatographic behavior and spectral properties are well-documented, facilitating its adoption in research settings.

Looking ahead, the demand for 4-amino-4-(2,6-difluoro-4-methylphenyl)cyclohexan-1-ol is expected to rise, driven by its versatility and alignment with cutting-edge research trends. Whether in medicinal chemistry, material science, or chemical biology, this compound exemplifies the intersection of innovation and practicality. As the scientific community continues to explore its full potential, CAS No. 2228511-88-2 remains a compelling subject for both academic inquiry and industrial application.